Cas no 62369-67-9 (n-Eicosane-d42)

n-Eicosane-d42 structure
n-Eicosane-d42 structure
Product Name:n-Eicosane-d42
CAS No:62369-67-9
MF:C20H42
MW:324.806277751923
CID:502711
PubChem ID:12486516
Update Time:2025-04-19

n-Eicosane-d42 Chemical and Physical Properties

Names and Identifiers

    • Eicosane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-d42
    • n-Eicosane(d42)
    • n-Eicosane-d42
    • 489190_ALDRICH
    • dotetracontadeuterio-eicosane
    • eicosane-d42
    • I14-54092
    • n-Eicosane-d421000µg
    • Perdeuterio-n-eicosan
    • D98016
    • N-Eicosane (D42, 98%)
    • HY-W094847S
    • Eicosane-d42, 98 atom % D, 98% (CP)
    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-dotetracontadeuterioicosane
    • DTXSID10977916
    • CBFCDTFDPHXCNY-ILDSYVRBSA-N
    • 62369-67-9
    • DA-56087
    • n-Eicosane (d42)
    • CS-0343672
    • DEUTERATED EICOSANE
    • AKOS015915780
    • Inchi: 1S/C20H42/c1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2
    • InChI Key: CBFCDTFDPHXCNY-ILDSYVRBSA-N
    • SMILES: C([2H])([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 324.592274669g/mol
  • Monoisotopic Mass: 324.592274669g/mol
  • Isotope Atom Count: 42
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 17
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 0.905
  • Melting Point: 36-38 °C(lit.)
  • Boiling Point: 220 °C30 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: 1.44
  • Solubility: Not available

n-Eicosane-d42 Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

n-Eicosane-d42 Pricemore >>

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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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A2B Chem LLC
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